Cas no 1994267-84-3 (Famotidine adduct impurity)

Famotidine adduct impurity structure
Famotidine adduct impurity structure
Product Name:Famotidine adduct impurity
CAS No:1994267-84-3
MF:C15H19N7O2S3
MW:425.55
CID:5063935
Update Time:2022-08-22

Famotidine adduct impurity Chemical and Physical Properties

Names and Identifiers

    • Propanimidamide, 3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-[[(phenylmethylene)amino]sulfonyl]-
    • Famotidine Adduct ImpurityQ: What is Famotidine Adduct Impurity Q: What is the CAS Number of Famotidine Adduct Impurity
    • Famotidine adduct impurity
    • Inchi: 1S/C15H19N7O2S3/c16-13(22-27(23,24)19-8-11-4-2-1-3-5-11)6-7-25-9-12-10-26-15(20-12)21-14(17)18/h1-5,8,10H,6-7,9H2,(H2,16,22)(H4,17,18,20,21)
    • InChI Key: DRWZWCPHDGHOTI-UHFFFAOYSA-N
    • SMILES: C(NS(N=CC1=CC=CC=C1)(=O)=O)(=N)CCSCC1=CSC(NC(N)=N)=N1

Famotidine adduct impurity Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Water ;  4 h, 80 °C
Reference
Identification, Synthesis, and Characterization of Unknown Impurity in the Famotidine Powder for Oral Suspension Due to Excipient Interaction by UPLC-MS/MS and NMR
Hotha, Kishore Kumar; Patel, Tejashkumar; Roychowdhury, Swapan; Subramanian, Veerappan, Journal of Liquid Chromatography & Related Technologies, 2015, 38(9), 977-985

Famotidine adduct impurity Raw materials

Famotidine adduct impurity Preparation Products

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